BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
NPD10084

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NPD10084

Cat. No.: B2864983

Essential Safety and Handling Guide for
NPD10084

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of NPD10084. As a selective inhibitor of pyruvate kinase M2
(PKM2), NPD10084 is a valuable tool in cancer research, and adherence to strict safety
measures is paramount to ensure the well-being of laboratory personnel and the integrity of
experimental outcomes.

Immediate Safety Information

NPD10084, with the chemical name (4-Methoxy-1H-indol-2-yl)(1,3,4,5-tetrahydro-2H-
pyrido[4,3-b]indol-2-yl)methanone, requires careful handling due to its potential health hazards.
The following table summarizes the key safety information derived from its Safety Data Sheet
(SDS).
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Identifier

Value

Chemical Name

(4-Methoxy-1H-indol-2-yl)(1,3,4,5-tetrahydro-
2H-pyrido[4,3-b]indol-2-yl)methanone

CAS Number 1040706-91-9
Molecular Formula C21H19N302
Molecular Weight 345.4 g/mol
Solubility Soluble in DMSO

Hazard Classifications (GHS)

Hazard Category Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation
Specific Target Organ Toxicity, H335: May cause respiratory
Category 3

Single Exposure

irritation

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling NPD10084 to

minimize exposure risk.
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Protection Type Specific Requirement

Eye Protection Safety goggles with side-shields.

i Chemical-resistant protective gloves (e.g.,
Hand Protection .
nitrile).

Impervious clothing, such as a fully buttoned lab

Skin and Body Protection
coat.

) ) A suitable respirator is required. Use only
Respiratory Protection ] ]
outdoors or in a well-ventilated area.

Operational and Disposal Plans

Handling and Storage:

« Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Wash hands thoroughly
after handling.[1] Do not eat, drink, or smoke when using this product.[1] Use only in a well-
ventilated area, preferably within a chemical fume hood.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.
Spill Management:

In the event of a spill, immediately evacuate the area and ensure proper ventilation. Wearing
the prescribed PPE, contain the spill using an inert absorbent material. Collect the absorbed
material into a sealed container for proper disposal.

Disposal Plan:

Dispose of NPD10084 and any contaminated materials as hazardous waste in accordance with
local, state, and federal regulations. Do not dispose of down the drain or into the environment.

Emergency Procedures

First Aid Measures:
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Exposure Route

Immediate Action

If on Skin Wash with plenty of soap and water.[1]

Remove victim to fresh air and keep at rest in a
If Inhaled - )

position comfortable for breathing.[1]

Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Rinse mouth.[1] Do NOT induce vomiting. Call a
If Swallowed

physician.

Experimental Workflow for Handling NPD10084

The following diagram outlines the standard procedure for safely handling NPD10084 in a

laboratory setting.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-12451/FICZ-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12451/FICZ-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12451/FICZ-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12451/FICZ-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2864983?utm_src=pdf-body
https://www.benchchem.com/product/b2864983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2864983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Prepare Work Area

Handling

Weigh NPD10084

l

Dissolve in DMSO

Post-Handling

(Decontaminate Work Area)
(Dispose of Waste)

Doff PPE

Click to download full resolution via product page

Caption: Standard workflow for handling NPD10084.

Signaling Pathway Inhibition by NPD10084
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NPD10084 functions by inhibiting the non-glycolytic signaling of PKM2. This diagram illustrates
the targeted signaling pathway.

(Downstream Signaling)
(Cancer Cell Proliferation)

Click to download full resolution via product page

Caption: NPD10084 inhibits PKM2 and related signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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